Cas no 1956436-24-0 (1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]-)

• Product Name: 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]-
• CAS No: 1956436-24-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5172915
• Update Time: 2025-07-18

1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]-

• Inchi： 1S/C10H17N3O/c1-7-10(8(2)13(3)12-7)14-9-4-5-11-6-9/h9,11H,4-6H2,1-3H3/t9-/m1/s1
• InChI Key： LCQDVYNDWCAJQF-SECBINFHSA-N
• SMILES： N1(C)C(C)=C(O[C@@H]2CCNC2)C(C)=N1

Additional information on 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]-

Introduction to 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- and Its Significance in Modern Chemical Biology

The compound with the CAS number 1956436-24-0, identified as 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]-, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrazole family, a class of molecules renowned for their diverse biological activities and synthetic utility. The structural features of this compound, particularly its trimethyl-substituted pyrazole core and the presence of a (3R)-3-pyrrolidinyloxy side chain, endow it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- scaffold has garnered significant attention due to its potential to interact with biological targets in novel ways. The trimethyl groups at the 1, 3, and 5 positions of the pyrazole ring contribute to its stability and lipophilicity, enhancing its ability to cross biological membranes. This characteristic is particularly important for developing orally active drugs that can reach their target sites efficiently. Additionally, the (3R)-3-pyrrolidinyloxy moiety introduces a chiral center, which is crucial for many biological processes. Chirality plays a pivotal role in the pharmacological activity of molecules, as enantiomers can exhibit vastly different biological effects despite having identical chemical structures.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- compound is no exception and has been explored for its potential therapeutic benefits. Its unique structure allows it to interact with various biological pathways, making it a versatile tool for researchers investigating new drug targets.

In particular, the (3R)-3-pyrrolidinyloxy group has been shown to enhance binding affinity and selectivity when interacting with biological receptors. This is due to the steric and electronic properties imparted by the pyrrolidine ring and its orientation relative to the pyrazole core. Such structural features are often critical in designing molecules that can precisely target specific biological processes without off-target effects. The combination of these elements in 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- makes it an intriguing candidate for further pharmacological exploration.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methods. The introduction of multiple substituents while maintaining high stereochemical purity requires meticulous planning and execution. Researchers have leveraged advanced catalytic systems and chiral auxiliaries to achieve the desired configuration at each step of the synthesis. These methods not only ensure high yields but also minimize unwanted byproducts, making the process more efficient and environmentally friendly.

One of the most compelling aspects of studying compounds like 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- is their potential to serve as lead compounds for drug development. Lead optimization is a critical step in pharmaceutical research where initial hits are refined into more potent and selective drugs. The structural features of this compound provide multiple points for modification without compromising its core pharmacophore. This flexibility allows chemists to fine-tune its properties for specific therapeutic applications.

Recent studies have demonstrated that derivatives of pyrazole can modulate various signaling pathways involved in diseases such as cancer and neurodegeneration. The 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- compound has been investigated for its potential role in inhibiting kinases and other enzymes that are aberrantly activated in these diseases. By targeting these enzymes directly, researchers hope to develop treatments that can slow disease progression or even reverse it.

The chiral nature of this compound also opens up possibilities for developing enantiomerically pure drugs that can maximize therapeutic efficacy while minimizing side effects. Enantiopure drugs are becoming increasingly important in modern medicine as they offer better pharmacokinetic profiles compared to racemic mixtures. The synthesis of enantiopure 1H-Pyrazole, 1,3,5-trimethyl-4-[(3R)-3-pyrrolidinyloxy]- requires advanced techniques such as asymmetric catalysis or chiral resolution methods.

In conclusion,1H-Pyrazole, 1, 3, 5-trimethyl, 4-[(<0xE2><0x82><0x93>)-<0xE2><0x82><0x9F>-pyrrolidinyloxy] is a structurally complex yet promising molecule with significant potential in pharmaceutical research. Its unique combination of lipophilic substituents and chiral centers makes it an excellent candidate for further investigation into drug discovery applications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,<0xE2><0x82><0x9F> will undoubtedly play a crucial role in shaping future treatments for various diseases.